4-(4-(7-(((2R,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)-2,3-dihydro-1H-benzo[e][1,4]diazepin-4(5H)-yl)phenyl)-1-(sec-butyl)-1H-1,2,4-triazol-5(4H)-one

Catalog No.
S17009021
CAS No.
M.F
C34H36Cl2N8O4
M. Wt
691.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(4-(7-(((2R,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl...

Product Name

4-(4-(7-(((2R,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)-2,3-dihydro-1H-benzo[e][1,4]diazepin-4(5H)-yl)phenyl)-1-(sec-butyl)-1H-1,2,4-triazol-5(4H)-one

IUPAC Name

2-butan-2-yl-4-[4-[7-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]-1,2,3,5-tetrahydro-1,4-benzodiazepin-4-yl]phenyl]-1,2,4-triazol-3-one

Molecular Formula

C34H36Cl2N8O4

Molecular Weight

691.6 g/mol

InChI

InChI=1S/C34H36Cl2N8O4/c1-3-23(2)44-33(45)43(22-40-44)27-7-5-26(6-8-27)41-13-12-38-32-11-9-28(14-24(32)16-41)46-17-29-18-47-34(48-29,19-42-21-37-20-39-42)30-10-4-25(35)15-31(30)36/h4-11,14-15,20-23,29,38H,3,12-13,16-19H2,1-2H3/t23?,29-,34-/m0/s1

InChI Key

LZLYFZMSXGTTER-WTQPTBFXSA-N

SMILES

Array

XLogP3

5.3

Hydrogen Bond Acceptor Count

9

Hydrogen Bond Donor Count

1

Exact Mass

690.2236570 Da

Monoisotopic Mass

690.2236570 Da

Heavy Atom Count

48

Dates

Last modified: 10-27-2025

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